BENGHE Foundational & Exploratory

Check Availability & Pricing

1,4-Oxazepan-6-one hydrochloride CAS number
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,4-Oxazepan-6-one
Compound Name:
hydrochloride

cat. No.: B6301129
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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1,4-Oxazepan-6-one
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug discovery.
The 1,4-oxazepane scaffold is a seven-membered ring system that has garnered attention for
its presence in various biologically active molecules. This document consolidates available data
on its chemical identity, physicochemical properties, and a plausible synthetic approach. It is
intended to serve as a foundational resource for researchers engaged in the synthesis and
evaluation of novel therapeutic agents.

Chemical Identity and Structure

1,4-Oxazepan-6-one hydrochloride is the hydrochloride salt of the seven-membered
heterocyclic ketone, 1,4-Oxazepan-6-one.

e Chemical Name: 1,4-Oxazepan-6-one hydrochloride

« CAS Number: 2306265-53-0[1]
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e Molecular Formula: CsH10CINOz[1]
e Molecular Weight: 151.59 g/mol [1]

The chemical structure of 1,4-Oxazepan-6-one hydrochloride is characterized by a seven-
membered ring containing an oxygen atom at position 1, a nitrogen atom at position 4, and a
carbonyl group at position 6. The hydrochloride salt form enhances its solubility in aqueous
media.

Chemical Structure:

Physicochemical Properties

Quantitative data for 1,4-Oxazepan-6-one hydrochloride is limited in the public domain. The
following table summarizes computed physicochemical properties, which can be valuable for
initial assessment and in silico modeling.

Property Value Source

Molecular Weight 151.59 g/mol PubChem[1]

XLogP3 -1.2 PubChem (Computed)
Hydrogen Bond Donor Count 1 PubChem (Computed)
Hydrogen Bond Acceptor

Count 2 PubChem (Computed)
Rotatable Bond Count 0 PubChem (Computed)
Exact Mass 151.0400063 g/mol PubChem (Computed)
Monoisotopic Mass 151.0400063 g/mol PubChem (Computed)
Topological Polar Surface Area  38.7 A2 PubChem (Computed)
Heavy Atom Count 9 PubChem (Computed)

Synthesis Pathway
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A specific, validated experimental protocol for the synthesis of 1,4-Oxazepan-6-one is not
readily available in published literature. However, a plausible synthetic route can be proposed
based on established methodologies for the synthesis of related 1,4-oxazepanones, such as
the 7-one isomer.[2] The following diagram illustrates a potential multi-step synthesis starting
from a commercially available precursor.
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Proposed Synthesis of 1,4-Oxazepan-6-one

Step 1: N-Protection

Starting Material
(e.g., 2-amino-2'-(2-hydroxyethoxy)ethan-1-ol)

Boc:0, EtsN
DCM

y

N-Protected Intermediate

PCC or Dess-Martin
periodinane, DCM

Step 2: gxidation

Oxidation of Primary Alcohol

Acid or Base catalyst

Step 3: Ce/clization

Intramolecular Cyclization

TFA or HCI in Dioxane

Step 4: Deprotsction & Salt Formation

1,4-Oxazepan-6-one

HCI in Ether

1,4-Oxazepan-6-one
Hydrochloride (Final Product)

Click to download full resolution via product page

Caption: A proposed four-step synthesis of 1,4-Oxazepan-6-one hydrochloride.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b6301129?utm_src=pdf-body-img
https://www.benchchem.com/product/b6301129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6301129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol Considerations:

o Step 1: N-Protection: The synthesis would likely commence with the protection of the
secondary amine of a suitable precursor, such as 2-amino-2'-(2-hydroxyethoxy)ethan-1-ol,
using a protecting group like di-tert-butyl dicarbonate (Bocz0) in the presence of a base like
triethylamine (EtsN) in a solvent such as dichloromethane (DCM).

o Step 2: Oxidation: The primary alcohol of the N-protected intermediate would then be
selectively oxidized to an aldehyde using a mild oxidizing agent like pyridinium
chlorochromate (PCC) or Dess-Matrtin periodinane in DCM.

o Step 3: Cyclization: Intramolecular cyclization to form the 1,4-oxazepane ring could be
induced under either acidic or basic conditions, leading to the formation of the protected 1,4-
Oxazepan-6-one.

o Step 4: Deprotection and Salt Formation: The final steps would involve the removal of the N-
protecting group, for instance, with trifluoroacetic acid (TFA) or hydrochloric acid in dioxane,
followed by the formation of the hydrochloride salt by treatment with HCI in a suitable solvent
like diethyl ether to yield the final product.

Note: This proposed synthesis is hypothetical and would require experimental validation and
optimization.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no specific information in the public domain detailing the
biological activity or the involvement of 1,4-Oxazepan-6-one hydrochloride in any signaling
pathways. The broader class of 1,4-oxazepane derivatives has been investigated for a range of
biological activities, suggesting that this core structure may be a useful scaffold for interacting
with various biological targets.[3] Further research is required to elucidate the specific
pharmacological profile of this compound.

Safety and Handling

Detailed toxicological data for 1,4-Oxazepan-6-one hydrochloride are not available. As with
any research chemical, it should be handled with care in a well-ventilated laboratory, and
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appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn.[4][5]

General Precautions for Handling Heterocyclic Ketones:

Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o Skin Contact: Avoid contact with skin. In case of contact, wash immediately with plenty of
water.

o Eye Contact: Avoid contact with eyes. In case of contact, rinse cautiously with water for
several minutes.

 Ingestion: Do not ingest. If swallowed, seek medical advice immediately.

For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from
the supplier.

Conclusion and Future Directions

1,4-Oxazepan-6-one hydrochloride is a heterocyclic compound with potential for further
investigation in drug discovery. This guide provides the essential chemical and physical data
currently available. The lack of experimental data on its synthesis, biological activity, and safety
profile highlights significant opportunities for future research. Key areas for further investigation
include:

o Development and optimization of a reliable synthetic route.

o Comprehensive characterization using analytical techniques such as NMR, IR, and mass
spectrometry.

e Screening for biological activity across a range of therapeutic targets.
« In-depth toxicological and pharmacokinetic studies.

The elucidation of these aspects will be crucial in determining the potential of 1,4-Oxazepan-6-
one hydrochloride and its derivatives as novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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